Cas no 1805231-87-1 (2-(Difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile)
2-(Difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(Difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile
-
- Inchi: 1S/C9H5F5N2/c10-8(11)7-6(9(12,13)14)5(1-3-15)2-4-16-7/h2,4,8H,1H2
- InChI Key: PBIKSWNKYNSIAM-UHFFFAOYSA-N
- SMILES: FC(C1C(C(F)F)=NC=CC=1CC#N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 279
- XLogP3: 2
- Topological Polar Surface Area: 36.7
2-(Difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029074626-250mg |
2-(Difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile |
1805231-87-1 | 97% | 250mg |
$484.80 | 2022-04-01 | |
| Alichem | A029074626-500mg |
2-(Difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile |
1805231-87-1 | 97% | 500mg |
$790.55 | 2022-04-01 | |
| Alichem | A029074626-1g |
2-(Difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile |
1805231-87-1 | 97% | 1g |
$1,534.70 | 2022-04-01 |
2-(Difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on 2-(Difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile
Professional Introduction to 2-(Difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1805231-87-1)
2-(Difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 1805231-87-1, features a pyridine core substituted with two fluorinated alkyl groups and an acetonitrile moiety at the 4-position. The presence of both difluoromethyl and trifluoromethyl groups imparts exceptional electronic and steric effects, making it a valuable intermediate in the synthesis of biologically active molecules.
The structural configuration of 2-(Difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile is meticulously designed to enhance its utility in drug discovery and development. The pyridine ring, a common pharmacophore in many pharmaceuticals, serves as a scaffold for further functionalization. The difluoromethyl group, known for its ability to modulate metabolic stability and binding affinity, contributes to the compound's potential as a pharmacological tool. Meanwhile, the trifluoromethyl group, renowned for its lipophilicity and metabolic resistance, further enhances the compound's suitability for medicinal applications.
Recent advancements in synthetic chemistry have enabled more efficient methodologies for the preparation of 2-(Difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile, allowing researchers to explore its derivatives with greater precision. These synthetic strategies often leverage transition-metal catalysis and palladium-mediated cross-coupling reactions, which have revolutionized the construction of complex molecular architectures. Such innovations have not only improved yield but also reduced the environmental impact of its synthesis, aligning with global sustainability efforts.
In the realm of medicinal biology, 2-(Difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile has been investigated for its potential role in modulating various biological pathways. Studies have highlighted its interaction with enzymes and receptors due to the electron-withdrawing nature of the fluorinated substituents. This property makes it an attractive candidate for developing small-molecule inhibitors targeting diseases such as cancer, inflammation, and infectious disorders. The compound's ability to fine-tune pharmacokinetic parameters through fluorination has been particularly well-documented in preclinical studies.
The acetonitrile group at the 4-position of the pyridine ring adds another layer of functionality to 2-(Difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile, enabling further derivatization into more complex pharmacophores. This versatility has been exploited in several research endeavors aimed at identifying novel therapeutic agents. For instance, researchers have explored its incorporation into kinase inhibitors, where the pyridine scaffold provides a hinge-binding motif essential for enzyme inhibition. The fluorinated groups enhance binding affinity while minimizing off-target effects, a critical consideration in drug development.
Emerging research also suggests that 2-(Difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile may find applications beyond traditional pharmaceuticals. Its unique electronic properties make it a promising candidate for materials science applications, particularly in organic electronics and photovoltaic devices. The fluorinated substituents contribute to enhanced charge transport and stability, which are crucial for optimizing device performance. This interdisciplinary potential underscores the compound's significance as a building block for innovation across multiple scientific domains.
The synthesis and application of 2-(Difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile are also influenced by regulatory considerations that ensure safe and ethical research practices. Compliance with Good Manufacturing Practices (GMP) and environmental regulations is paramount when handling such specialized compounds. Additionally, collaborative efforts between academic institutions and industry partners have facilitated knowledge sharing and accelerated progress in leveraging this compound for therapeutic purposes.
Looking ahead, the future prospects of 2-(Difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile appear promising as new synthetic techniques and computational methods continue to evolve. Advances in computational chemistry have enabled virtual screening of potential derivatives, allowing researchers to predict biological activity with greater accuracy before conducting experimental validation. Such innovations are expected to streamline drug discovery pipelines and reduce time-to-market for novel therapeutics.
In conclusion, 2-(Difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1805231-87-1) represents a cornerstone in modern pharmaceutical chemistry due to its structural complexity and functional versatility. Its unique combination of fluorinated substituents and reactive sites makes it an indispensable tool for developing next-generation drugs targeting diverse diseases. As research progresses, this compound is poised to play an increasingly pivotal role in advancing therapeutic interventions while adhering to stringent scientific and ethical standards.
1805231-87-1 (2-(Difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)